Cas no 920280-47-3 (Cyclohexanamine, N-cyclopentyl-4-(1-methylethyl)-, trans-)

Cyclohexanamine, N-cyclopentyl-4-(1-methylethyl)-, trans- structure
920280-47-3 structure
Product Name:Cyclohexanamine, N-cyclopentyl-4-(1-methylethyl)-, trans-
CAS No:920280-47-3
MF:C14H27N
MW:209.370884180069
CID:758479
PubChem ID:58841003
Update Time:2025-04-19

Cyclohexanamine, N-cyclopentyl-4-(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, N-cyclopentyl-4-(1-methylethyl)-, trans-
    • N-cyclopentyl-4-propan-2-ylcyclohexan-1-amine
    • EN300-169848
    • N-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine
    • UVNKZGSFEWYSLW-MQMHXKEQSA-N
    • SCHEMBL1001868
    • 920280-47-3
    • DTXSID50730401
    • AKOS011997439
    • cyclopentyl-(trans-4-isopropyl-cyclohexyl)-amine
    • SCHEMBL2647865
    • SCHEMBL14519164
    • 859520-81-3
    • Inchi: 1S/C14H27N/c1-11(2)12-7-9-14(10-8-12)15-13-5-3-4-6-13/h11-15H,3-10H2,1-2H3
    • InChI Key: UVNKZGSFEWYSLW-UHFFFAOYSA-N
    • SMILES: N(C1CCCC1)C1CCC(C(C)C)CC1

Computed Properties

  • Exact Mass: 209.214349865g/mol
  • Monoisotopic Mass: 209.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų
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